Cas no 485329-24-6 (4-{2-[(4-Chloro-2-methoxy-5-methylphenyl)carbamoyl]-2-cyanoeth-1-en-1-yl}benzoic acid)

• Product Name: 4-{2-[(4-Chloro-2-methoxy-5-methylphenyl)carbamoyl]-2-cyanoeth-1-en-1-yl}benzoic acid
• CAS No: 485329-24-6
• MF: C₁₉H₁₅ClN₂O₄
• MW: 370.786403894424
• CID: 6238958
• PubChem ID: 45840429
• Update Time: 2025-10-28

4-{2-[(4-Chloro-2-methoxy-5-methylphenyl)carbamoyl]-2-cyanoeth-1-en-1-yl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-[(4-chloro-2-methoxy-5-methylphenyl)carbamoyl]-2-cyanoeth-1-en-1-yl}benzoic acid
• 4-[(Z)-3-(4-chloro-2-methoxy-5-methylanilino)-2-cyano-3-oxoprop-1-enyl]benzoic acid
• EN300-1189851
• 485329-24-6
• Z44321575
• 4-{2-[(4-Chloro-2-methoxy-5-methylphenyl)carbamoyl]-2-cyanoeth-1-en-1-yl}benzoic acid

• Inchi： 1S/C19H15ClN2O4/c1-11-7-16(17(26-2)9-15(11)20)22-18(23)14(10-21)8-12-3-5-13(6-4-12)19(24)25/h3-9H,1-2H3,(H,22,23)(H,24,25)/b14-8-
• InChI Key： ILLXUCUBJPBFKD-ZSOIEALJSA-N
• SMILES： ClC1=CC(=C(C=C1C)NC(/C(/C#N)=C\C1C=CC(C(=O)O)=CC=1)=O)OC

Computed Properties

• Exact Mass: 370.0720347g/mol
• Monoisotopic Mass: 370.0720347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 99.4Ų

Additional information on 4-{2-[(4-Chloro-2-methoxy-5-methylphenyl)carbamoyl]-2-cyanoeth-1-en-1-yl}benzoic acid

4-{2-[(4-Chloro-2-methoxy-5-methylphenyl)carbamoyl]-2-cyanoeth-1-en-1-yl}benzoic acid (CAS No. 485329-24-6): A Comprehensive Overview

4-{2-[(4-Chloro-2-methoxy-5-methylphenyl)carbamoyl]-2-cyanoeth-1-en-1-yl}benzoic acid (CAS No. 485329-24-6) is a specialized organic compound with a unique molecular structure that has garnered significant interest in pharmaceutical and chemical research. This compound, characterized by its benzoic acid backbone and cyanoeth-1-en-1-yl functional group, is widely studied for its potential applications in drug development and material science. Its complex name reflects its intricate chemical architecture, which includes a chloro-methoxy-methylphenyl moiety, contributing to its distinct properties.

The CAS No. 485329-24-6 compound is particularly notable for its role in the synthesis of biologically active molecules. Researchers have explored its utility as an intermediate in the production of novel therapeutic agents, especially those targeting inflammatory and metabolic disorders. The presence of the carbamoyl and cyano groups in its structure enhances its reactivity, making it a valuable building block in organic synthesis. Recent studies have highlighted its potential in developing small-molecule inhibitors, a hot topic in contemporary drug discovery.

One of the key features of 4-{2-[(4-Chloro-2-methoxy-5-methylphenyl)carbamoyl]-2-cyanoeth-1-en-1-yl}benzoic acid is its solubility profile, which varies depending on the solvent system. This property is critical for its application in pharmaceutical formulations, where solubility often dictates bioavailability. The compound's methoxy and chloro substituents further influence its electronic properties, making it a subject of interest in computational chemistry studies aimed at predicting drug-like behavior.

In the context of green chemistry, a trending topic in the scientific community, researchers are investigating eco-friendly synthesis routes for CAS No. 485329-24-6. The demand for sustainable chemical processes has led to innovations in catalytic methods and solvent selection, minimizing environmental impact. This aligns with global efforts to reduce hazardous waste in chemical manufacturing, a priority for regulatory agencies and industry leaders alike.

The compound's benzoic acid derivative nature also opens doors for applications in material science. Its ability to form stable crystalline structures has been explored in the design of advanced materials, such as organic semiconductors and liquid crystals. These applications are particularly relevant in the era of flexible electronics and renewable energy technologies, where organic compounds play a pivotal role.

From a commercial perspective, 4-{2-[(4-Chloro-2-methoxy-5-methylphenyl)carbamoyl]-2-cyanoeth-1-en-1-yl}benzoic acid is supplied by specialized chemical manufacturers catering to the research and development sector. Its niche market is driven by the growing demand for high-purity intermediates in drug discovery pipelines. Quality control measures, including HPLC and NMR analysis, are essential to ensure its suitability for sensitive applications.

In summary, CAS No. 485329-24-6 represents a fascinating intersection of chemistry, pharmacology, and materials science. Its multifaceted applications and ongoing research make it a compound of enduring interest. As scientific advancements continue, the potential uses of this molecule are likely to expand, further solidifying its importance in modern chemistry.